Cas no 2137026-38-9 ((1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine)

• Product Name: (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine
• CAS No: 2137026-38-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5817596
• PubChem ID: 165475000
• Update Time: 2025-07-09

(1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine
• EN300-1122032
• 2137026-38-9

• Inchi： 1S/C9H15N3/c1-3-7(2)8(10)9-11-5-4-6-12-9/h4-8H,3,10H2,1-2H3/t7-,8-/m0/s1
• InChI Key： QQAJZCNJOYXHFG-YUMQZZPRSA-N
• SMILES： N[C@H](C1N=CC=CN=1)[C@@H](C)CC

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine

Introduction to (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137026-38-9 is a fascinating molecule known as (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine. This chiral amine derivative has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. The presence of a pyrimidine ring and a specifically configured stereocenter makes this compound a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those that leverage the principles of stereochemistry to enhance drug efficacy and reduce side effects. The stereochemical configuration of (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine is particularly intriguing, as it allows for precise control over molecular interactions. This has led to its investigation in various therapeutic contexts, including oncology, neurology, and infectious diseases.

The pyrimidine moiety in this compound is a well-known pharmacophore that is frequently incorporated into biologically active molecules. Pyrimidine derivatives are known for their ability to interact with nucleic acids and enzymes, making them valuable tools in the development of antiviral and anticancer agents. The specific arrangement of atoms in (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine suggests that it may exhibit unique binding properties with biological targets, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of chiral centers in drug design. The (1S,2S) configuration of this compound's stereocenters is particularly significant, as it can influence how the molecule interacts with biological systems. Researchers have been exploring how this specific stereochemistry can be harnessed to develop more effective drugs with improved pharmacokinetic profiles. The ability to fine-tune the three-dimensional structure of a molecule can lead to enhanced binding affinity and selectivity, which are critical factors in drug development.

The chemical synthesis of (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine presents both challenges and opportunities. Advanced synthetic methodologies have enabled researchers to construct this complex molecule with high precision. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereochemical configuration. These synthetic advances have not only facilitated the production of this compound but also provided insights into its structural framework.

In the realm of drug discovery, (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine has been investigated for its potential role as an intermediate in the synthesis of more complex therapeutic agents. Its structural features make it a versatile building block that can be modified to target specific biological pathways. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial for treating various types of cancer. The pyrimidine ring can be functionalized to interact with ATP-binding sites on kinases, thereby inhibiting their activity.

The compound's potential applications extend beyond oncology. In neurology, for example, pyrimidine derivatives have shown promise as modulators of neurotransmitter receptors. The precise stereochemistry of (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine may allow it to selectively interact with certain receptors without affecting others, which could lead to more targeted treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Infectious diseases also represent another area where this compound holds promise. The ability of pyrimidine-based molecules to interfere with bacterial and viral replication mechanisms makes them attractive candidates for antimicrobial and antiviral drugs. Researchers are currently exploring how modifications to the structure of (1S,2S)-2-methyl-1-(pyrimidin-2-yl)butan-1-amine can enhance its efficacy against resistant strains of pathogens.

The development of new drug candidates is often a multi-step process that involves extensive characterization and testing. Computational modeling has played a crucial role in understanding the interactions between (1S,2S)-2-methyl-1-(pyrimidin-2-ybutsn-butamne) and biological targets. These models help predict how changes in the molecule's structure will affect its biological activity. By integrating experimental data with computational insights, researchers can accelerate the drug discovery pipeline and identify promising candidates more efficiently.

The safety and efficacy of any potential therapeutic agent must be rigorously evaluated before it can be brought to market. Preclinical studies involving cell-based assays and animal models are essential steps in assessing the properties of compounds like (1S,2S)-methyl-pyridine-butyamine. These studies provide critical information about its pharmacological profile, including its potency, selectivity, and toxicity profile.

In conclusion，(2137062638967),, represents an exciting avenue for research in chemical biology。Its unique structural features make it a valuable tool for developing novel therapeutics across multiple disease areas。As our understanding of molecular interactions continues to grow，the potential applications of this compound are likely to expand，leading to innovative treatments that improve human health。